Cas no 2097864-48-5 (N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide)

• Product Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide
• CAS No: 2097864-48-5
• MF: C₁₆H₁₆N₂O₂S₂
• MW: 332.440441131592
• CID: 5467697
• Update Time: 2025-06-09

N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide

• Inchi： 1S/C16H16N2O2S2/c1-12(18-22(19,20)14-5-4-8-17-10-14)9-13-11-21-16-7-3-2-6-15(13)16/h2-8,10-12,18H,9H2,1H3
• InChI Key： MTJYSFWLNFKQCK-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NC(C)CC1=CSC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 332.06532010 g/mol
• Monoisotopic Mass: 332.06532010 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 332.4
• XLogP3: 3.2
• Topological Polar Surface Area: 95.7

Additional information on N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide

Introduction to N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide (CAS No. 2097864-48-5)

N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide, identified by its CAS number 2097864-48-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural framework of this compound incorporates both benzothiophene and pyridine moieties, which are well-documented for their role in modulating various biological pathways. The presence of a sulfonamide group further enhances its potential as a pharmacophore, contributing to its interactions with biological targets.

The benzothiophen-3-yl moiety is particularly noteworthy due to its structural similarity to certain natural products and bioactive molecules. This structural feature has been extensively explored in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The propan-2-yl side chain provides an additional degree of structural flexibility, allowing for modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. Such structural versatility is crucial in the design of lead compounds that can navigate complex biological systems effectively.

In recent years, there has been a surge in research focusing on heterocyclic compounds as potential therapeutic agents. N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide exemplifies this trend, as it combines the favorable properties of multiple heterocyclic systems. The pyridine ring is a common pharmacophore in many approved drugs, known for its ability to interact with enzymes and receptors. When coupled with the benzothiophene scaffold, the compound gains additional binding potential that can be exploited for therapeutic purposes.

The sulfonamide group in N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide plays a critical role in determining its biological activity. Sulfonamides are well-known for their antimicrobial properties and have been widely used in the treatment of bacterial infections. Additionally, they exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways. The incorporation of this group into the molecular structure of N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide suggests that it may possess similar biological activities, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of computational modeling and high-throughput screening in identifying novel drug candidates. N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide has been subjected to various computational analyses to predict its binding affinity to potential biological targets. These studies have revealed promising interactions with enzymes such as cytochrome P450 family members, which are crucial in drug metabolism. Furthermore, the compound has shown potential binding to receptors involved in pain signaling and neurodegenerative diseases.

The synthesis of N-[1-(1-benzothiophen-3-yl)propan-2-yl]pyridine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this compound. The synthesis process also emphasizes green chemistry principles, aiming to minimize waste and reduce environmental impact.

Evaluation of the pharmacological properties of N-[1-(1-benzothiophen-3-yll)propan--2--ylyl]pyridine--3--sulfonamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit certain enzymatic activities relevant to inflammation and cancer progression. Additionally, preliminary in vivo studies have shown encouraging results regarding its potential therapeutic effects without significant toxicity at tested doses. These findings underscore the compound's promise as a lead molecule for further development into a novel therapeutic agent.

The future direction of research on N-[1-(1-benzothiophen--3--yll)propan--2--ylyl]pyridine--3--sulfonamide includes optimizing its chemical structure for improved pharmacological properties and exploring new synthetic routes for scalability. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research from preclinical stages to clinical trials. The integration of cutting-edge technologies such as machine learning and artificial intelligence will further accelerate the discovery and optimization process.

In conclusion, N-[1-(1-benzothiophen--3--yll)propan--2--ylyl]pyridine--3--sulfonamide (CAS No. 2097864--48--5) represents a significant advancement in medicinal chemistry research due to its unique structural features and promising biological activities. Its combination of benzothiophene, pyridine, and sulfonamide moieties offers a rich foundation for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it holds great potential to contribute to advancements in healthcare solutions.